Cas no 1006470-77-4 (4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine
• CAS No: 1006470-77-4
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD06805202
• CID: 4558779
• Update Time: 2025-06-10

4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 4-chloro-1-ethyl-3-methyl-
• 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine
• 1006470-77-4
• 4-chloro-2-ethyl-5-methylpyrazol-3-amine

• MDL： MFCD06805202
• Inchi： 1S/C6H10ClN3/c1-3-10-6(8)5(7)4(2)9-10/h3,8H2,1-2H3
• InChI Key： KQPXKIYRXNEUPQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(N)=C(Cl)C(C)=N1

Computed Properties

• Exact Mass: 159.056325g/mol
• Monoisotopic Mass: 159.056325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.62g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine

Introduction to 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine (CAS No. 1006470-77-4)

4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1006470-77-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of chloro, ethyl, and methyl substituents on the pyrazole ring introduces unique electronic and steric properties, making it a versatile intermediate in the development of various bioactive molecules.

The pyrazole scaffold is renowned for its broad biological activity, serving as a key structural motif in numerous pharmacologically relevant compounds. Its stability and reactivity under different chemical conditions make it an attractive building block for medicinal chemists. In particular, 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine has been explored in the synthesis of potential therapeutic agents due to its ability to undergo diverse functionalization reactions, including nucleophilic substitution, alkylation, and condensation reactions.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated the efficacy of pyrazole-based compounds in inhibiting enzymes and receptors involved in inflammatory pathways, infectious diseases, and cancer metabolism. The chloro substituent in 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine enhances its reactivity, allowing for further derivatization to generate novel analogs with enhanced pharmacological properties.

In the realm of medicinal chemistry, the ethyl and methyl groups attached to the pyrazole ring contribute to the compound's lipophilicity and metabolic stability. These structural features are critical for optimizing drug-like properties such as solubility, bioavailability, and target binding affinity. The compound's potential as a precursor for more complex molecules has been investigated in several research groups aiming to develop small-molecule inhibitors with therapeutic applications.

One notable area of research involves the use of 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyrazole core with appropriate substituents, researchers have designed molecules that selectively inhibit specific kinases, leading to promising results in preclinical studies. The chloro group facilitates further functionalization, enabling the introduction of additional pharmacophores that enhance binding affinity and selectivity.

Another emerging application of this compound is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has spurred interest in novel chemical entities that can overcome existing resistance mechanisms. Pyrazole derivatives have shown promise as scaffolds for designing compounds with broad-spectrum antimicrobial activity. The structural flexibility of 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amine allows for modifications that can target bacterial enzymes or interfere with essential metabolic processes.

The synthesis of 4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-amines typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include nucleophilic aromatic substitution on halogenated pyrazoles, followed by alkylation and methylation steps to introduce the ethyl and methyl groups. The chloro substituent plays a pivotal role in these transformations, enabling regioselective reactions that yield the desired product with high purity.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of pyrazole derivatives like this one. These calculations help predict how different substituents affect the molecule's properties and guide experimental design. Additionally, molecular docking simulations have been used to explore potential interactions between this compound and biological targets such as enzymes or receptors.

The pharmaceutical industry continues to invest in developing new synthetic methodologies for heterocyclic compounds due to their vast therapeutic potential. Innovations in catalytic processes and green chemistry principles have made it possible to synthesize complex molecules more efficiently and sustainably. As a result, 4-chloro-1-butyl-idimethyldihydrogenphosphinate amine, along with other pyrazole-based intermediates like it, are expected to remain valuable tools in drug discovery pipelines.

In conclusion, 4-chloro-butyl-idimethyldihydrogenphosphinate amine, CAS No. 1006470 is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research progresses, this compound will continue to be explored as part of innovative drug development strategies, contributing to advancements in modern medicine.